Cas no 94011-64-0 (3-Chloro-6-phenyl-pyridazine-4-carbonitrile)

• Product Name: 3-Chloro-6-phenyl-pyridazine-4-carbonitrile
• CAS No: 94011-64-0
• MF: C₁₁H₆ClN₃
• MW: 215.638440608978
• MDL: MFCD00974782
• CID: 2113604
• PubChem ID: 6404487
• Update Time: 2025-10-29

3-Chloro-6-phenyl-pyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-phenyl-4-Pyridazinecarbonitrile
• 4D-091
• NYUXYSKLVIYNMD-UHFFFAOYSA-N
• AKOS005090287
• MFCD00974782
• 94011-64-0
• 3-chloro-6-phenyl pyridazine-4-carbonitrile
• SCHEMBL3972335
• DA-23737
• 3-chloro-6-phenylpyridazine-4-carbonitrile
• 4-Pyridazinecarbonitrile, 3-chloro-6-phenyl-
• CS-0321714
• 3-Chloro-6-Phenyl-Pyridazine-4-Carbonitrile
• 3-Chloro-4-cyano-6-phenylpyridazine
• 3-Chloro-6-phenyl-pyridazine-4-carbonitrile

• MDL： MFCD00974782
• Inchi： 1S/C11H6ClN3/c12-11-9(7-13)6-10(14-15-11)8-4-2-1-3-5-8/h1-6H
• InChI Key： NYUXYSKLVIYNMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 215.0250249Da
• Monoisotopic Mass: 215.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Additional information on 3-Chloro-6-phenyl-pyridazine-4-carbonitrile

Comprehensive Analysis of 3-Chloro-6-phenyl-pyridazine-4-carbonitrile (CAS No. 94011-64-0)

3-Chloro-6-phenyl-pyridazine-4-carbonitrile (CAS No. 94011-64-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative features a unique molecular structure combining a chloro substituent, a phenyl ring, and a carbonitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 94011-64-0 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains.

In recent years, the demand for 3-Chloro-6-phenyl-pyridazine-4-carbonitrile has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for kinase inhibitors, a class of compounds pivotal in treating cancers and inflammatory diseases. The compound’s nitrile group enhances its reactivity, enabling efficient derivatization for targeted molecular designs. This aligns with the growing trend of fragment-based drug discovery, where small molecules like this are used to optimize lead compounds.

From an industrial perspective, CAS 94011-64-0 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are rigorously controlled to meet the standards of Good Manufacturing Practice (GMP), a topic frequently searched by quality assurance professionals. Environmental concerns have also driven innovations in green chemistry approaches for its production, reducing waste and energy consumption—a key focus in sustainable chemical manufacturing.

The compound’s spectroscopic properties (e.g., NMR, IR, and MS data) are well-documented, aiding in its identification and quality control. Analytical chemists often search for "3-Chloro-6-phenyl-pyridazine-4-carbonitrile synthesis" or "94011-64-0 HPLC methods" to refine purification protocols. Additionally, its crystal structure has been studied to understand intermolecular interactions, which is crucial for polymorph screening in formulation development.

Emerging trends in AI-driven drug design have further highlighted the relevance of 3-Chloro-6-phenyl-pyridazine-4-carbonitrile. Computational models predict its binding affinity to biological targets, accelerating virtual screening processes. This intersects with popular searches like "machine learning in medicinal chemistry" and "cheminformatics tools," reflecting the compound’s integration into cutting-edge research methodologies.

Regulatory compliance is another critical aspect. While 94011-64-0 is not classified as hazardous under major chemical inventories, its handling requires adherence to REACH and OSHA guidelines. Safety data sheets (SDS) provide detailed instructions for storage and disposal, addressing common queries such as "3-Chloro-6-phenyl-pyridazine-4-carbonitrile safety precautions."

In conclusion, 3-Chloro-6-phenyl-pyridazine-4-carbonitrile (CAS No. 94011-64-0) exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability in high-throughput screening, coupled with advancements in automated synthesis platforms, positions it as a valuable asset for future innovations. As researchers continue to explore its potential, this compound remains a focal point in journals and patent literature, driving progress across multiple scientific disciplines.